Cas no 902036-06-0 (1-5-methyl-3-phenyl-2-(trifluoromethyl)pyrazolo1,5-apyrimidin-7-ylpyrrolidine)

• Product Name: 1-5-methyl-3-phenyl-2-(trifluoromethyl)pyrazolo1,5-apyrimidin-7-ylpyrrolidine
• CAS No: 902036-06-0
• MF: C₁₈H₁₇F₃N₄
• MW: 346.349593877792
• CID: 5424445
• Update Time: 2025-07-09

1-5-methyl-3-phenyl-2-(trifluoromethyl)pyrazolo1,5-apyrimidin-7-ylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-phenyl-7-pyrrolidin-1-yl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• 1-5-methyl-3-phenyl-2-(trifluoromethyl)pyrazolo1,5-apyrimidin-7-ylpyrrolidine

• Inchi： 1S/C18H17F3N4/c1-12-11-14(24-9-5-6-10-24)25-17(22-12)15(13-7-3-2-4-8-13)16(23-25)18(19,20)21/h2-4,7-8,11H,5-6,9-10H2,1H3
• InChI Key： FDUHCXLTQNLILM-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3)C(C(F)(F)F)=NN1C(N1CCCC1)=CC(C)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-5-methyl-3-phenyl-2-(trifluoromethyl)pyrazolo1,5-apyrimidin-7-ylpyrrolidine

Chemical Exploration of 1-5-methyl-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-apyrimidin-7-yl]pyrrolidine (CAS No. 902036-06-0)

The compound 1-5-methyl-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-apyrimidin-7-yl]pyrrolidine, identified by its CAS number 902036-06-0, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This intricate molecular structure, featuring a pyrazolo[1,5-a]pyrimidine core linked to a pyrrolidine moiety, has garnered significant attention in the scientific community due to its potential biological activities and structural versatility.

In the realm of medicinal chemistry, the strategic incorporation of functional groups such as the trifluoromethyl moiety and the phenyl ring is meticulously designed to modulate physicochemical properties and enhance binding affinity to biological targets. The pyrazolo[1,5-a]pyrimidine scaffold is particularly noteworthy, as it is a privileged structure found in numerous bioactive molecules, including kinase inhibitors and antiviral agents. The presence of the 7-amino substituent further expands the chemical space for derivatization, enabling the exploration of diverse pharmacophores.

Recent advancements in computational chemistry have facilitated the rapid screening of such complex molecules for their suitability in drug discovery. Molecular docking studies have indicated that this compound exhibits promising interactions with various enzymes and receptors, suggesting potential applications in treating inflammatory diseases, cancer, and neurological disorders. The trifluoromethyl group, known for its ability to increase metabolic stability and lipophilicity, plays a crucial role in optimizing pharmacokinetic profiles.

The synthesis of this compound involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. Key steps include cyclocondensation reactions to form the pyrazolo[1,5-a]pyrimidine core, followed by nucleophilic substitution or metal-catalyzed coupling reactions to introduce the pyrrolidine segment. The introduction of the trifluoromethyl group typically employs palladium-catalyzed cross-coupling or direct fluorination techniques, highlighting the importance of advanced catalytic methods in modern synthetic protocols.

From a biological perspective, the structural features of this compound suggest multiple mechanisms of action. The phenyl ring can engage in π-stacking interactions with protein targets, while the nitrogen-rich heterocycles contribute to hydrogen bonding capabilities. Preliminary in vitro assays have shown that derivatives of this scaffold exhibit inhibitory activity against certain kinases implicated in tumor growth and progression. These findings underscore the importance of structure-activity relationship (SAR) studies in refining lead compounds for clinical development.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the evaluation process for novel compounds like this one. Predictive models can rapidly assess potential toxicity profiles and pharmacokinetic properties based on structural features alone. This high-throughput virtual screening approach complements traditional experimental methods by prioritizing candidates with favorable attributes before they enter costly wet-lab validation phases.

Future research directions may explore derivatization strategies aimed at enhancing selectivity or improving solubility profiles. For instance, replacing hydrogen atoms on the pyrrolidine ring with fluorinated or oxygenated substituents could yield analogs with enhanced bioavailability while maintaining biological activity. Additionally, exploring different linkers between the pyrazolo[1,5-a]pyrimidine and pyrrolidine units might uncover new conformations with improved binding properties.

The role of crystallography in understanding molecular interactions cannot be overstated. X-ray diffraction studies on co-crystals formed between this compound and potential binding partners would provide invaluable insights into atomic arrangements and hydrogen bonding networks at an unprecedented resolution. Such data would guide medicinal chemists toward rational modifications aimed at optimizing receptor affinity.

Environmental considerations also play an increasingly prominent role in pharmaceutical development today. Green chemistry principles are being applied to reduce waste generation during synthesis and improve atom economy for processes involving this type of heterocyclic compound. Catalytic methods that minimize byproduct formation are particularly favored as they align with sustainable manufacturing practices.

The global landscape for novel heterocyclic compounds remains dynamic as academic institutions collaborate more closely with pharmaceutical companies to translate laboratory discoveries into marketable therapies. Open science initiatives have democratized access to research data through repositories like PubMed Central and institutional repositories where findings related to compounds such as this one are freely available for scrutiny by peers worldwide.

In conclusion,1-5-methyl-3-phenyl-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7-ylpyrrolidine (CAS No. 902036-06-0) exemplifies how sophisticated molecular design continues to drive innovation across multiple scientific disciplines. Its complex architecture presents both challenges and opportunities for researchers seeking new therapeutic agents—demonstrating once again why heterocyclic chemistry remains at forefront of modern drug discovery efforts worldwide today.